Cas no 2680823-85-0 (benzyl N-(1-hydroxy-5-oxopyrrolidin-3-yl)carbamate)

• Product Name: benzyl N-(1-hydroxy-5-oxopyrrolidin-3-yl)carbamate
• CAS No: 2680823-85-0
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• CID: 5650306
• PubChem ID: 165915623
• Update Time: 2025-05-27

benzyl N-(1-hydroxy-5-oxopyrrolidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(1-hydroxy-5-oxopyrrolidin-3-yl)carbamate
• 2680823-85-0
• EN300-28278578

• Inchi： 1S/C12H14N2O4/c15-11-6-10(7-14(11)17)13-12(16)18-8-9-4-2-1-3-5-9/h1-5,10,17H,6-8H2,(H,13,16)
• InChI Key： IZDRIRZTSMTKGK-UHFFFAOYSA-N
• SMILES： ON1C(CC(C1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 250.09535693g/mol
• Monoisotopic Mass: 250.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 78.9Ų

Additional information on benzyl N-(1-hydroxy-5-oxopyrrolidin-3-yl)carbamate

Recent Advances in the Study of Benzyl N-(1-hydroxy-5-oxopyrrolidin-3-yl)carbamate (CAS: 2680823-85-0)

Benzyl N-(1-hydroxy-5-oxopyrrolidin-3-yl)carbamate (CAS: 2680823-85-0) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrolidinone scaffold, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug delivery systems. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key findings in recent research is the role of benzyl N-(1-hydroxy-5-oxopyrrolidin-3-yl)carbamate as a versatile intermediate in the synthesis of bioactive compounds. Its structural features, including the hydroxyl and carbamate functional groups, make it an attractive candidate for further derivatization. Researchers have successfully utilized this compound to develop novel inhibitors targeting specific enzymes involved in inflammatory and neurodegenerative diseases. The compound's ability to modulate enzyme activity has been demonstrated in vitro, with promising results in reducing oxidative stress and inflammation.

In addition to its therapeutic potential, recent studies have also investigated the synthetic accessibility of benzyl N-(1-hydroxy-5-oxopyrrolidin-3-yl)carbamate. Advanced synthetic methodologies, such as microwave-assisted reactions and catalytic asymmetric synthesis, have been employed to improve yield and enantioselectivity. These advancements not only enhance the scalability of the compound but also pave the way for the development of structurally related analogs with improved pharmacological profiles.

Pharmacokinetic studies have further highlighted the compound's favorable properties, including its stability in physiological conditions and its ability to cross biological barriers. These attributes make benzyl N-(1-hydroxy-5-oxopyrrolidin-3-yl)carbamate a promising candidate for further preclinical and clinical evaluation. Ongoing research is focused on optimizing its bioavailability and minimizing potential side effects, which are critical steps toward its eventual application in human therapeutics.

In conclusion, benzyl N-(1-hydroxy-5-oxopyrrolidin-3-yl)carbamate (CAS: 2680823-85-0) represents a compelling area of research in chemical biology and medicinal chemistry. Its multifaceted applications, combined with recent advancements in synthesis and characterization, underscore its potential as a valuable tool in drug discovery and development. Future studies are expected to delve deeper into its mechanistic insights and explore its utility in addressing unmet medical needs.